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Compound of Interest

Compound Name: Sniper(abl)-024

Cat. No.: B15144104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the DC50 value, potency, and

mechanism of action of Sniper(abl)-024, a Specific and Non-genetic inhibitor of apoptosis

protein [IAP]-dependent Protein Eraser (SNIPER). The information is tailored for professionals

in the fields of oncology, drug discovery, and molecular biology.

Core Concepts: Introduction to Sniper(abl)-024
Sniper(abl)-024 is a heterobifunctional small molecule designed to induce the targeted

degradation of the BCR-ABL fusion protein, a key oncogenic driver in Chronic Myeloid

Leukemia (CML). It achieves this by hijacking the ubiquitin-proteasome system. The molecule

consists of three key components:

A ligand for the target protein: It incorporates GNF5, an allosteric inhibitor that binds to the

myristate pocket of the ABL kinase domain of BCR-ABL.

A ligand for an E3 ubiquitin ligase: It features a derivative of LCL161, which binds to the

Inhibitor of Apoptosis Proteins (IAPs), a family of E3 ubiquitin ligases.

A linker: A chemical linker connects the two ligands, enabling the formation of a ternary

complex between BCR-ABL and an IAP E3 ligase.
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The primary measure of potency for a protein degrader is its DC50 value, which represents the

concentration of the compound required to degrade 50% of the target protein.

Parameter Value Cell Line Description

DC50 5 µM
K562 (Human CML

cell line)

Concentration of

Sniper(abl)-024

required to induce

50% degradation of

the BCR-ABL protein.

[1][2][3][4][5]

Mechanism of Action: Targeted Protein Degradation
Sniper(abl)-024 induces the degradation of BCR-ABL through the following steps, which are

initiated by the formation of a ternary complex.

Ternary Complex Formation: Sniper(abl)-024 simultaneously binds to the BCR-ABL protein

and an IAP E3 ligase (such as cIAP1 or XIAP), bringing them into close proximity.

Ubiquitination: The recruited IAP E3 ligase facilitates the transfer of ubiquitin molecules from

a ubiquitin-conjugating enzyme (E2) to lysine residues on the surface of the BCR-ABL

protein. This results in the formation of a polyubiquitin chain.

Proteasomal Recognition and Degradation: The polyubiquitinated BCR-ABL protein is

recognized by the 26S proteasome. The proteasome unfolds and degrades the target protein

into smaller peptides, effectively eliminating it from the cell.

Recycling: Sniper(abl)-024 is then released and can bind to another BCR-ABL protein and

IAP E3 ligase, acting catalytically to induce further degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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